Cas no 222974-47-2 (L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-)

L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]- structure
222974-47-2 structure
Product Name:L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-
CAS No:222974-47-2
MF:C19H33NO4
MW:339.469626188278
CID:262016
Update Time:2024-03-01

L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-
    • (-)-Tumonoic acidA
    • L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecenyl]- (9CI)
    • Tumonoic acid A
    • L-Proline, 1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-
    • Tumonic acid A
    • 1-[(2R,3S,4E)-3-Hydroxy-2,4-dimethyl-4-dodecenoyl]-L-proline
    • (-)-Tumonoic acid A
    • Inchi: 1S/C19H33NO4/c1-4-5-6-7-8-9-11-14(2)17(21)15(3)18(22)20-13-10-12-16(20)19(23)24/h11,15-17,21H,4-10,12-13H2,1-3H3,(H,23,24)/b14-11+/t15-,16+,17-/m1/s1
    • InChI Key: JFFANXXIOVCBBG-PYIPWEHNSA-N
    • SMILES: C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](C)[C@H](O)/C(/C)=C/CCCCCCC

Computed Properties

  • Exact Mass: 339.24109
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • XLogP3: 3.659

Experimental Properties

  • Density: 1.084±0.06 g/cm3(Predicted)
  • Boiling Point: 528.0±50.0 °C(Predicted)
  • PSA: 77.84
  • pka: 3.60±0.20(Predicted)
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